Cas no 1806970-62-6 (5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine
• CAS No: 1806970-62-6
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4805974
• Update Time: 2025-06-08

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine

• Inchi： 1S/C8H9F3N2/c1-4-5(2-12)3-13-7(6(4)9)8(10)11/h3,8H,2,12H2,1H3
• InChI Key： XZDGVQLSJRNIQD-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(CN)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine

Introduction to 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1806970-62-6)

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine, identified by its CAS number 1806970-62-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural configuration, featuring a primary amine substituent, a difluoromethyl group, and fluoro and methyl groups at strategic positions. Such structural attributes make it a promising candidate for further exploration in drug discovery and development.

The compound belongs to the broader class of heterocyclic amines, which are widely recognized for their biological activity and potential therapeutic applications. The presence of multiple fluorine atoms in its molecular structure not only enhances its lipophilicity but also modulates its electronic properties, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The specific arrangement of substituents in 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The primary amine functionality allows for further derivatization through reactions such as coupling with carboxylic acids or activation intermediates, enabling the synthesis of more complex molecules with tailored properties. This flexibility is particularly valuable in the pursuit of novel therapeutic agents where precise control over molecular structure is essential.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Virtual screening methods, combined with molecular docking simulations, have been employed to predict how 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine might interact with various biological targets. These studies have hinted at its potential as an inhibitor or modulator of key enzymes involved in inflammatory pathways, making it a candidate for further investigation in therapeutic contexts.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the amine group and fluorination techniques to incorporate the fluoro substituents at specific positions. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both the environmental impact and cost associated with their production.

In terms of applications, 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine has shown promise in preclinical studies as a precursor for more complex drug candidates. Researchers have explored its derivatives as potential treatments for conditions such as cancer, neurodegenerative diseases, and infectious disorders. The ability to modify its structure allows for fine-tuning of its pharmacological properties, including solubility, bioavailability, and target specificity.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their increased metabolic stability and binding affinity. In 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine, the strategic placement of difluoromethyl and fluoro groups contributes to these desirable characteristics, making it an excellent candidate for further development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine will play an increasingly important role in drug discovery pipelines. The combination of its unique structural features with its synthetic accessibility makes it a valuable asset for medicinal chemists seeking to develop innovative treatments.

The future directions for this compound include exploring novel synthetic routes that enhance yield and scalability while maintaining high purity standards. Additionally, investigating its interactions with biological targets through both experimental and computational methods will provide deeper insights into its potential therapeutic applications.

In conclusion,5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1806970-62-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activity. Its continued study holds great potential for contributing to the development of new drugs that address unmet medical needs across various therapeutic areas.